
Physical and chemical properties of 4-
(Trimethylsilyl)morpholine

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-(Trimethylsilyl)morpholine

Cat. No.: B079675 Get Quote

An In-depth Technical Guide to 4-
(Trimethylsilyl)morpholine
For Researchers, Scientists, and Drug Development Professionals

Introduction
4-(Trimethylsilyl)morpholine (TMSM) is a versatile organosilicon compound that serves as a

valuable reagent in organic synthesis. Its unique molecular structure, combining the reactivity

of a silylated amine with the structural features of a morpholine ring, makes it a significant tool

in various chemical transformations. This guide provides a comprehensive overview of its

physical and chemical properties, spectral data, synthesis, and key applications, with a focus

on its relevance to research and drug development.

Physical and Chemical Properties
4-(Trimethylsilyl)morpholine is a clear, colorless to pale yellow liquid at room temperature.[1]

It is known to react slowly with moisture.[1] The key physical and chemical properties are

summarized in the table below for easy reference and comparison.
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Property Value Reference(s)

CAS Number 13368-42-8 [1][2]

Molecular Formula C₇H₁₇NOSi [1][2]

Molecular Weight 159.30 g/mol [1][2]

Appearance
Clear colorless to pale yellow

liquid
[1][3]

Boiling Point 160 °C (lit.) [1][2]

103-104 °C / 25 mmHg (lit.) [2]

Melting Point <0 °C [1]

Density 0.897 g/mL at 25 °C (lit.) [1][2]

Refractive Index (n20/D) 1.441 (lit.) [1][2]

Flash Point 29 °C (84.2 °F) - closed cup [2]

Hydrolytic Sensitivity
Reacts slowly with

moisture/water
[1]

Spectral Data
¹H NMR Spectroscopy
The ¹H NMR spectrum of 4-(trimethylsilyl)morpholine provides distinct signals corresponding

to the protons of the trimethylsilyl group and the morpholine ring.

Assignment Chemical Shift (ppm)

-Si(CH₃)₃ ~0.04

-N-CH₂- (morpholine) ~2.83

-O-CH₂- (morpholine) ~3.55

Note: Chemical shifts are approximate and may vary slightly depending on the solvent and

experimental conditions.
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Mass Spectrometry
The mass spectrum of 4-(trimethylsilyl)morpholine shows a molecular ion peak [M]⁺ at m/z

159, consistent with its molecular weight.

Infrared (IR) Spectroscopy
The IR spectrum of 4-(trimethylsilyl)morpholine exhibits characteristic absorption bands

corresponding to its functional groups. Key peaks include those for C-H, C-N, C-O, and Si-C

bond vibrations.

Synthesis and Reactivity
Synthesis
4-(Trimethylsilyl)morpholine is typically synthesized by the reaction of morpholine with a

trimethylsilylating agent, most commonly trimethylsilyl chloride (TMSCl), in the presence of a

base to neutralize the hydrochloric acid byproduct.
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Morpholine

+

Trimethylsilyl Chloride (TMSCl)

+

Base (e.g., Triethylamine)

Catalyst

Anhydrous Solvent (e.g., THF)

Solvent

4-(Trimethylsilyl)morpholine

Triethylammonium Chloride

Product

Byproduct
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Start

Combine Morpholine, Et3N, and THF

Cool to 0°C

Add TMSCl dropwise

Stir at room temperature

Monitor reaction (TLC/GC)

Quench with NaHCO3 (aq)

Extract with Diethyl Ether

Wash with Brine

Dry over MgSO4

Concentrate

Purify by Distillation

End
 

Start

Dissolve alcohol in anhydrous solvent

Add 4-(Trimethylsilyl)morpholine

Add catalyst (optional)

Stir at room temperature or heat

Monitor reaction (TLC)

Workup (Concentration or Aqueous Extraction)

Purify by Column Chromatography

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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